1-allyl-2-((4-fluorobenzyl)thio)-5-(p-tolyl)-1H-imidazole
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Description
1-allyl-2-((4-fluorobenzyl)thio)-5-(p-tolyl)-1H-imidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound belongs to the family of imidazole derivatives and has shown promising results in various scientific studies.
Scientific Research Applications
Synthesis and Structural Analysis
Research on similar imidazole compounds focuses on the synthesis and crystal structure analysis to understand their potential applications. For instance, studies on derivatives of imidazole, such as 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole, reveal the structural features and intermolecular interactions which could be crucial for designing materials with specific properties (Banu et al., 2014).
Antimicrobial and Antioxidant Activities
Imidazole derivatives have been explored for their antimicrobial and antioxidant activities. A study on benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings demonstrated significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These findings suggest potential therapeutic applications (Menteşe et al., 2015).
Antituberculosis Activity
The antituberculosis activity of imidazole-thiadiazole derivatives has been evaluated, showing varying degrees of effectiveness against Mycobacterium tuberculosis. This research contributes to the search for new antituberculosis agents (Foroumadi et al., 2004).
Material Science Applications
Imidazole and its derivatives have been investigated for applications in material science, such as in the synthesis of novel blend membranes for proton exchange membrane fuel cells (PEMFCs). These studies explore the influence of the azole group on membrane properties, indicating the potential of imidazole derivatives in improving fuel cell performance (Campagne et al., 2013).
Catalysis
Imidazole compounds have been utilized in catalysis, demonstrating the facilitation of reactions such as the telomerization of amines. These findings highlight the versatility of imidazole derivatives in catalytic processes (Viciu et al., 2003).
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methylphenyl)-1-prop-2-enylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2S/c1-3-12-23-19(17-8-4-15(2)5-9-17)13-22-20(23)24-14-16-6-10-18(21)11-7-16/h3-11,13H,1,12,14H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZTMOJLXPITAHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2CC=C)SCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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